![molecular formula C11H8N6 B1257735 3-(4-Pyrimidinyl)-5-(4-pyridyl)-1,2,4-triazole CAS No. 36646-37-4](/img/structure/B1257735.png)
3-(4-Pyrimidinyl)-5-(4-pyridyl)-1,2,4-triazole
Overview
Description
These compounds have immunomodulating and/or cytokine release-inhibiting action and are therefore utilizable for the treatment of disorders which are connected with a disturbance of the immune system .
Synthesis Analysis
The specific synthesis process of these compounds is not mentioned in the available resources .Molecular Structure Analysis
The molecular structure analysis is not available in the resources I found .Chemical Reactions Analysis
The specific chemical reactions involving these compounds are not detailed in the available resources .Scientific Research Applications
Xanthine Oxidase Inhibition
3-(4-Pyrimidinyl)-5-(4-pyridyl)-1,2,4-triazole (PMPT) is highlighted as a competitive inhibitor of xanthine oxidase, an enzyme involved in purine metabolism. PMPT, along with related compounds, shows inhibition constants less than 1 × 10^(-7) M, indicating significant effectiveness. Such inhibitors are crucial in managing diseases like gout, where uric acid levels need to be controlled (Duggan et al., 1975).
Synthesis and Structural Analysis
The synthesis of compounds containing the 1,2,4-triazolo[1,5-a]pyrimidine ring, a structure related to PMPT, has been achieved through condensation reactions. These compounds have been characterized by various spectroscopic methods and theoretical calculations, indicating their potential for diverse scientific applications (Lahmidi et al., 2019).
Photophysics of Copper(I) Complexes
PMPT and similar compounds have been used to create copper(I) complexes. These complexes display charge-transfer transitions and are emissive in both solution and solid state. Such properties are modifiable through structural adjustments, making these complexes significant in photophysics and materials science (Chen et al., 2017).
Optical Properties
Studies on derivatives like 3-methyl-4-phenyl-5-(2-pyridyl)-1,2,4-triazole have revealed their potential in the field of nonlinear optics. Such compounds show significant birefringence and hyperpolarizability, making them candidates for optical applications (Reshak et al., 2011).
Coordination Chemistry
The coordination chemistry of related ligands, such as 3,5-di(2-pyridyl)-4H-1,2,4-triazoles, has been comprehensively reviewed. These ligands, due to their potential dinucleating nature, are significant in the development of coordination compounds (Klingele & Brooker, 2003).
Anticancer Activity
Compounds with the 3-amino-1,2,4-triazole scaffold, akin to PMPT, have shown promising anticancer activity against various cancer cell lines. The presence of specific moieties, such as the 3-bromophenylamino group, enhances their effectiveness, indicating their potential in cancer therapy (Grytsai et al., 2020).
Corrosion Inhibition
Derivatives like 4H-triazole have been studied for their effectiveness in preventing corrosion of mild steel in acidic environments. Such compounds, owing to their adsorption properties, offer potential solutions in material science and industrial applications (Bentiss et al., 2007).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
4-(3-pyridin-4-yl-1H-1,2,4-triazol-5-yl)pyrimidine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8N6/c1-4-12-5-2-8(1)10-15-11(17-16-10)9-3-6-13-7-14-9/h1-7H,(H,15,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XKHCMIIHHYEMJN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CC=C1C2=NNC(=N2)C3=NC=NC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8N6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50190107 | |
Record name | 3-(4-Pyrimidinyl)-5-(4-pyridyl)-1,2,4-triazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50190107 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
224.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
36646-37-4 | |
Record name | 3-(4-Pyrimidinyl)-5-(4-pyridyl)-1,2,4-triazole | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0036646374 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3-(4-Pyrimidinyl)-5-(4-pyridyl)-1,2,4-triazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50190107 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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